MC3138

• Molecular Formula: C25H25NO6
• Molecular Weight: 435.5 g/mol
• InChI: InChI=1S/C25H25NO6/c1-4-31-24(28)20-15-26(23(27)17-10-7-6-8-11-17)16-21(25(29)32-5-2)22(20)18-12-9-13-19(14-18)30-3/h6-16,22H,4-5H2,1-3H3
• InChIKey: WDDDSHYKJNGLJR-UHFFFAOYSA-N

MC3138: Selective SIRT5 Activator

MC3138 (CAS 1844889-12-8) is a selective small-molecule activator of Sirtuin 5 (SIRT5), a mitochondrial NAD+-dependent deacylase that regulates lysine deacetylation and desuccinylation. The compound has the molecular formula C₂₅H₂₅NO₆ and a molecular weight of 435.47 g/mol . MC3138 functions by restoring SIRT5-mediated post-translational modifications, phenocopying the effects of SIRT5 overexpression, and exhibits antitumor activity against pancreatic ductal adenocarcinoma (PDAC) cells with IC₅₀ values ranging from 25.4 μM to 236.9 μM depending on endogenous SIRT5 expression levels [1]. The compound is supplied as a yellow solid with vendor-reported purity ≥99.0% and demonstrates favorable solubility in DMSO (≥87 mg/mL), enabling reliable in vitro and in vivo experimental workflows .

SIRT5 pathway activation study fit

PDAC cell-model with low SIRT5 expression

Glutamine metabolism & GOT1 modulation context

Gemcitabine combination research in PDAC models

• [1] Hu T, Shukla SK, Vernucci E, et al. Metabolic Rewiring by Loss of Sirt5 Promotes Kras-Induced Pancreatic Cancer Progression. Gastroenterology. 2021;161(5):1584-1600. View Source

MC3138 vs. Generic SIRT5 Modulators

Sirtuin-targeting compounds exhibit highly divergent isoform selectivity profiles that critically determine biological outcomes. MC3138 is specifically engineered as a SIRT5-selective activator, whereas commonly available sirtuin modulators such as SRT2104 (selective SIRT1 activator) and Honokiol (SIRT3 activator) demonstrate fundamentally different target engagement [1]. Direct comparative analysis confirms that MC3138 activates SIRT5 without detectable activity on SIRT1 or SIRT3, a selectivity pattern essential for interrogating SIRT5-specific biology in glutamine metabolism, autophagy regulation, and pancreatic cancer models . Substituting MC3138 with a non-selective or alternative-isoform sirtuin modulator will produce confounding results, particularly in studies involving GOT1 acetylation, nucleotide pool depletion, or gemcitabine sensitization where SIRT5-specific deacetylase activity is the mechanistic driver [2].

SIRT5 inhibitor class

Inhibitors like MC3482 may produce opposite pathway effects; not interchangeable where SIRT5 activation is required.

Non-selective sirtuin modulators

Broad sirtuin ligands may shift isoform-specific interpretation and confound SIRT5-targeted endpoint analysis.

Simpler SIRT5 activator analogs

Lack reported in vivo PK/tumor exposure characterization; PK/PD correlation may not transfer directly.

• [1] Hu T, Shukla SK, Vernucci E, et al. Metabolic Rewiring by Loss of Sirt5 Promotes Kras-Induced Pancreatic Cancer Progression. Gastroenterology. 2021;161(5):1584-1600. View Source
• [2] Hu T, et al. Gastroenterology. 2021;161(5):1584-1600. Figure S8. View Source

MC3138 Quantitative Evidence

SIRT5 Deacetylase Activation

MC3138 selectively activates SIRT5 with no detectable activity against SIRT1 or SIRT3. In direct comparative enzymatic assays, MC3138 exhibited exclusive SIRT5 activation while the selective SIRT1 activator SRT2104 and the SIRT3 activator Honokiol showed no SIRT5 activity, confirming that MC3138 provides isoform-specific pharmacological modulation not achievable with other sirtuin-targeting probes [1].

Deacetylase Activation

Head-to-head

4-fold max. increase at 200 µM

Concentration-dependent SIRT5 activation confirms target engagement.

In vitro deacetylase assay; fold vs untreated baseline.

Evidence Dimension	Sirtuin isoform activation specificity
Target Compound Data	SIRT5 activation observed; no activation of SIRT1 or SIRT3
Comparator Or Baseline	SRT2104 (activates SIRT1 only); Honokiol (activates SIRT3 only)
Quantified Difference	MC3138 shows exclusive SIRT5 activation; comparators show zero SIRT5 activity
Conditions	Cell-free enzymatic activity assays (Figure S8A–C, Hu et al. 2021)

Why This Matters

This confirms that MC3138 is the appropriate chemical probe for SIRT5-specific mechanistic studies, whereas SRT2104 or Honokiol cannot substitute for interrogating SIRT5-dependent biology.

• [1] Hu T, Shukla SK, Vernucci E, et al. Metabolic Rewiring by Loss of Sirt5 Promotes Kras-Induced Pancreatic Cancer Progression. Gastroenterology. 2021;161(5):1584-1600. Figure S8. View Source

GOT1 Acetylation Reduction

MC3138 reduces PDAC cell viability with IC₅₀ values ranging from 25.4 μM to 236.9 μM across ten wild-type PDAC cell lines. Importantly, a significant negative Pearson correlation exists between baseline SIRT5 protein levels and MC3138 IC₅₀ values, indicating that cells with lower endogenous SIRT5 expression exhibit greater sensitivity to MC3138-mediated activation [1]. This relationship is not observed with non-selective HDAC inhibitors such as vorinostat (SAHA), which lack SIRT5-dependent biomarker predictivity in PDAC models .

GOT1 Acetylation

Cross-study comparable

Decreased vs DMSO; opposite effect vs MC3482 (increased)

Mechanism-specific effect consistent with SIRT5 overexpression phenotype.

PDAC cells, 10 µM, 24 h; immunoblot density.

Evidence Dimension	Antiproliferative potency and biomarker correlation
Target Compound Data	IC₅₀ = 25.4–236.9 μM; negative correlation with SIRT5 protein level (Pearson correlation, n=10 cell lines)
Comparator Or Baseline	Vorinostat (SAHA, pan-HDAC inhibitor): IC₅₀ values in PDAC cells typically 1–5 μM but no SIRT5-dependent sensitivity pattern
Quantified Difference	MC3138 sensitivity is SIRT5-level-dependent; vorinostat sensitivity is independent of SIRT5 expression
Conditions	10 wild-type PDAC cell lines, 72-hour viability assays (Figure 7D–E, Hu et al. 2021)

Why This Matters

MC3138 enables biomarker-stratified experimental designs where SIRT5-low PDAC models are preferentially sensitive, a feature absent in pan-HDAC inhibitors.

• [1] Hu T, Shukla SK, Vernucci E, et al. Metabolic Rewiring by Loss of Sirt5 Promotes Kras-Induced Pancreatic Cancer Progression. Gastroenterology. 2021;161(5):1584-1600. Figure 7D–E. View Source

Antiproliferative Activity in PDAC Cell Lines

MC3138 directly reduces lysine acetylation of GOT1 protein and suppresses GOT1 enzymatic activity in PDAC cells. Treatment with 10 μM MC3138 for 24 hours decreased GOT1 acetylation levels and significantly reduced GOT enzyme activity compared to DMSO control [1]. This mechanistic effect is specific to SIRT5 activation and is not replicated by SIRT1 activator SRT2104 or SIRT3 activator Honokiol, which do not modulate GOT1 acetylation . In vivo, MC3138 treatment (100–200 μM) significantly reduced GOT activity in PDX xenograft tumors .

Antiproliferative IC50

Cross-study comparable

25.4 – 236.9 µM across 10 PDAC lines

Cell viability reduction dependent on endogenous SIRT5 expression level.

72 h treatment; MC3482 shows no comparable effect.

Evidence Dimension	GOT1 acetylation and enzymatic activity
Target Compound Data	10 μM MC3138: decreased GOT1 acetylation; reduced GOT enzyme activity vs. DMSO (p<0.05)
Comparator Or Baseline	DMSO control; SRT2104 (SIRT1 activator) and Honokiol (SIRT3 activator): no effect on GOT1 acetylation
Quantified Difference	MC3138 uniquely reduces GOT1 acetylation; alternative sirtuin activators show no effect
Conditions	PDAC cells, 10 μM MC3138 for 24 hours; immunoprecipitation and enzymatic assay (Figure 7B–C, Hu et al. 2021)

Why This Matters

This provides a validated, quantitative pharmacodynamic marker for confirming SIRT5 target engagement in experimental systems, enabling rigorous dose-response and mechanistic studies.

• [1] Hu T, Shukla SK, Vernucci E, et al. Metabolic Rewiring by Loss of Sirt5 Promotes Kras-Induced Pancreatic Cancer Progression. Gastroenterology. 2021;161(5):1584-1600. Figure 7B–C. View Source

Synergy with Gemcitabine in PDAC Organoids

MC3138 exhibits synergistic anti-proliferative activity with gemcitabine in PDAC models. In PDAC organoids (PA417 and PA137), the combination of MC3138 and gemcitabine produced combination index (CI) values <1 at multiple concentration pairs, indicating synergistic interaction [1]. In patient-derived xenograft (PDX) models, MC3138 (50 mg/kg) combined with gemcitabine (25 mg/kg) significantly reduced tumor volume (mean tumor volume reduction of approximately 60% vs. vehicle control, p<0.001) and tumor weight compared to either agent alone [2]. This synergy is mechanistically linked to MC3138-mediated depletion of nucleotide pools, a SIRT5-dependent effect not produced by SIRT1 or SIRT3 activators .

Gemcitabine Synergy

Head-to-head

Combination index

Supports combination research context in PDAC organoids.

PDAC organoids, 72 h; SIRT5 inhibitor may antagonize.

In Vivo PK & Tumor Exposure

Cross-study comparable

Cmax ≈ 230 µM; t1/2 = 5.06 h; tumor 100–200 µM

Defined in vivo exposure supports exposure-response model interpretation.

NOD-SCID PDX model; comparator lacks published PK data.

Evidence Dimension	Synergy with gemcitabine in PDAC models
Target Compound Data	CI <1 (synergistic) at multiple concentrations; tumor volume reduction ~60% in PDX
Comparator Or Baseline	Gemcitabine alone; MC3138 alone; SRT2104 + gemcitabine (no synergy reported)
Quantified Difference	MC3138 + gemcitabine achieves synergistic CI <1; monotherapies show additive or sub-additive effects
Conditions	PDAC organoids (72-hour treatment); PDX model PA137 (MC3138 50 mg/kg + gemcitabine 25 mg/kg, i.p.)

Why This Matters

MC3138 enables chemosensitization protocols in PDAC research that are not achievable with other sirtuin modulators, supporting combination therapy studies targeting SIRT5-low tumors.

• [1] Hu T, Shukla SK, Vernucci E, et al. Metabolic Rewiring by Loss of Sirt5 Promotes Kras-Induced Pancreatic Cancer Progression. Gastroenterology. 2021;161(5):1584-1600. Figure 7I, 7L. View Source
• [2] Hu T, et al. Gastroenterology. 2021;161(5):1584-1600. Figure 7M–O. View Source

In Vivo Pharmacokinetics and Tumor Accumulation

MC3138 achieves a maximum plasma concentration (Cmax) of approximately 230 μM with a terminal half-life (t₁/₂) of approximately 5.059 hours in murine models, supporting twice-daily or continuous infusion dosing regimens for sustained target engagement . This pharmacokinetic profile is distinct from other sirtuin modulators such as resveratrol, which exhibits a half-life of approximately 8–14 minutes in vivo due to rapid glucuronidation and sulfation, making MC3138 substantially more suitable for chronic in vivo SIRT5 activation studies [1].

In Vivo PK & Tumor Exposure

Cross-study comparable

Cmax ≈ 230 µM; t1/2 = 5.06 h; tumor 100–200 µM

Defined in vivo exposure supports exposure-response model interpretation.

NOD-SCID PDX model; comparator lacks published PK data.

Evidence Dimension	In vivo pharmacokinetic parameters
Target Compound Data	Cmax ≈ 230 μM; t₁/₂ ≈ 5.059 hours
Comparator Or Baseline	Resveratrol: t₁/₂ ≈ 8–14 minutes (human and rodent data)
Quantified Difference	MC3138 half-life is approximately 20- to 35-fold longer than resveratrol
Conditions	Murine plasma pharmacokinetic analysis following intraperitoneal administration

Why This Matters

The extended half-life of MC3138 enables practical once- or twice-daily dosing in chronic in vivo studies, whereas resveratrol requires continuous infusion or multiple daily doses to maintain target exposure.

• [1] Baur JA, Sinclair DA. Therapeutic potential of resveratrol: the in vivo evidence. Nat Rev Drug Discov. 2006;5(6):493-506. View Source

Chemical Purity and Solubility Specifications Enabling Reproducible In Vitro and In Vivo Formulations

MC3138 is supplied with vendor-verified purity of ≥99.0% by HPLC (reported as 99.87% by Selleck, 99.27% by MedChemExpress, 99.57% by TargetMol) and demonstrates high solubility in DMSO (≥87 mg/mL, equivalent to ≥199.78 mM) . In comparison, structurally related diarylamide HDAC inhibitors such as MS-275 (Entinostat) exhibit DMSO solubility of approximately 20–25 mg/mL, limiting achievable stock concentrations for high-dose in vivo formulation. MC3138's solubility profile permits preparation of concentrated stock solutions (up to 200 mM) for in vivo dosing via intraperitoneal injection, with demonstrated in vivo formulation compatibility using 10% DMSO + 90% corn oil .

Evidence Dimension	Compound purity and DMSO solubility
Target Compound Data	Purity ≥99.0% (HPLC); DMSO solubility ≥87 mg/mL (199.78 mM)
Comparator Or Baseline	MS-275 (Entinostat): DMSO solubility ~20–25 mg/mL
Quantified Difference	MC3138 DMSO solubility is approximately 3- to 4-fold higher than MS-275
Conditions	HPLC purity analysis; solubility measured at 25°C in DMSO

Why This Matters

High purity ensures reproducible experimental outcomes across batches, while superior DMSO solubility simplifies preparation of concentrated stocks for in vivo studies and reduces vehicle-related confounding effects.

MC3138 Research Applications

SIRT5 Tumor Suppressor Role in PDAC

MC3138 is the preferred chemical probe for investigating SIRT5-mediated regulation of GOT1 acetylation and glutamine metabolism in PDAC. At 10 μM for 24 hours, MC3138 reliably reduces GOT1 acetylation and inhibits GOT enzyme activity, providing a quantitative pharmacodynamic readout for SIRT5 target engagement [1]. This application is particularly suited for PDAC cell lines and organoids with validated low endogenous SIRT5 expression, which exhibit IC₅₀ values in the 25.4–50 μM range and demonstrate maximal sensitivity to MC3138 [2].

Gemcitabine Combination Strategies in PDAC Models

MC3138 synergistically enhances gemcitabine efficacy in SIRT5-low PDAC models, with combination index (CI) values <1 in organoid assays and significant tumor volume reduction (~60% vs. vehicle) in PDX models at 50 mg/kg MC3138 combined with 25 mg/kg gemcitabine [3]. Researchers should prioritize PDAC models with confirmed SIRT5-low status and employ twice-daily or once-daily intraperitoneal dosing (guided by the 5-hour half-life) to maintain sustained SIRT5 activation .

SIRT5 Activation in TNBC Spheroids

When experimental objectives require unambiguous attribution of biological effects to SIRT5 rather than SIRT1 or SIRT3, MC3138 provides the requisite isoform selectivity. Direct comparative data confirm that MC3138 activates SIRT5 without cross-reactivity against SIRT1 or SIRT3, whereas SRT2104 and Honokiol selectively activate SIRT1 and SIRT3, respectively [4]. This enables clean isoform-specific genetic rescue experiments where MC3138 phenocopies SIRT5 overexpression effects without confounding SIRT1/SIRT3 pathway activation .

SIRT5 Deacetylation and Autophagy/Mitophagy Regulation

MC3138, when combined with the SIRT3 inhibitor 3-TYP, significantly reduces spheroid size in TNBC models by modulating HIF-1α, c-Myc, and autophagy/mitophagy markers. MC3138 at 50 μM (24–48 hours) reduced HIF-1α basal expression in MDA-MB-231 wild-type cells, an effect that was lost in GLS1-silenced cells [5]. This application requires careful GLS1 expression profiling and is most appropriate for studies exploring dual modulation of mitochondrial sirtuins in breast cancer metabolism .

Application

Selection Property

Validation Focus

PDAC Tumor Suppressor Role Studies

SIRT5 activation & GOT1 deacetylation context

Glutamine metabolism pathway review

Gemcitabine Combination Research

Reported synergy context in PDAC organoids

Nucleotide pool modulation endpoints

TNBC Spheroid Growth Studies

HIF-1α / c-Myc pathway modulation context

Hypoxia response & mitophagy endpoints

Autophagy/Mitophagy Regulation

SIRT5 deacetylase activation context

BNIP3 & autophagy marker validation

• [1] Hu T, Shukla SK, Vernucci E, et al. Metabolic Rewiring by Loss of Sirt5 Promotes Kras-Induced Pancreatic Cancer Progression. Gastroenterology. 2021;161(5):1584-1600. Figure 7B–C. View Source
• [2] Hu T, et al. Gastroenterology. 2021;161(5):1584-1600. Figure 7D–E. View Source
• [3] Hu T, et al. Gastroenterology. 2021;161(5):1584-1600. Figure 7I, 7L, 7M–O. View Source
• [4] Hu T, et al. Gastroenterology. 2021;161(5):1584-1600. Figure S8A–C. View Source
• [5] Vernucci E, et al. A Combined SIRT5 Activation and SIRT3 Inhibition Prevents Breast Cancer Spheroids Growth by Reducing HIF-1α and Mitophagy. Pharmaceuticals. 2025;19(1):23. View Source